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Introduction

Krypton-85 (Kr-85) is a radioactive isotope utilized as a highly sensitive tracer gas for leak

detection in hermetically sealed components.[1] This method is particularly advantageous for

testing high-reliability devices in industries such as aerospace, military, and medical, where

even minute leaks can lead to critical failures.[2][3] The technique offers several benefits over

traditional methods like helium leak testing, including faster test times, lower overall costs, and

the ability to detect extremely small leaks.[2][4]

The principle behind Krypton-85 leak detection involves pressurizing the component under

test with a mixture of air and a small concentration of Kr-85.[5] If a leak is present, the

radioactive gas will penetrate the component's cavity.[3] Subsequent detection of the gamma

radiation emitted from the trapped Kr-85 allows for the precise quantification of the leak rate.[4]

[6]

Key Advantages of Krypton-85 Leak Detection:
High Sensitivity: Capable of detecting leak rates lower than 1x10⁻¹² atm cc/sec.[2][5]

Rapid Testing: The process is significantly faster than many other leak detection methods.[2]

Cost-Effective: Offers a lower overall testing cost compared to some alternative techniques.

[2]
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Minimal Absorption: Krypton-85 shows minimal absorption to glass and other materials,

which can be an issue with helium-based testing.[4]

Ambient Condition Testing: The detection process is performed at ambient conditions,

avoiding the need for vacuum exposure of the test components.[4][6]

Gross and Fine Leak Detection: The method is suitable for detecting both fine and gross

leaks.[2][3]

Physical and Radiological Properties of Krypton-85
Property Value Reference

Half-Life 10.76 years [4][6]

Primary Emissions Beta Particles (~99.5%) [6]

Gamma Photons (~0.5%) [6]

Beta Particle Energy 0.69 MeV [2]

Gamma Photon Energy 0.51 MeV [2][6]

Typical Applications
The Krypton-85 leak testing method is widely employed for ensuring the hermeticity of various

components, including:

Military hybrids and components[2][3]

Commercial sensors[2][3]

Medical implants[2][3]

Silicon-based MEMS packaging[2]

Aerospace components[5]

Experimental Protocols
Protocol 1: Fine Leak Detection using Krypton-85
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This protocol outlines the procedure for detecting fine leaks in hermetically sealed devices.

1. Objective: To quantify fine leak rates in high-reliability electronic and medical components.

2. Materials:

Krypton-85/air gas mixture
Pressurization chamber (Radiflo® or equivalent)
Vacuum pump
Scintillation crystal detector
Geiger-Müller counter (for monitoring)
Test components

3. Methodology:

4. Data Analysis: The leak rate (Q) is calculated using the Radiflo® equation:

Q = R / (S * K * P * T * t)[6]

Where:

Q = Reject leak rate (atm cc/sec Kr)

R = Detector reject level (cpm)

S = Specific activity of the Kr-85 gas (µCi/atm cc)

K = Counting efficiency of the detector (cpm/µCi)

P = Pressure factor ((Pe² - Pi²) / Pe²) where Pe is the external bomb pressure and Pi is the

internal pressure.

T = Bomb time (hours)

t = Conversion factor (3600 sec/hr)

Protocol 2: Gross Leak Detection using Krypton-85
This protocol is designed to identify components with larger, or "gross," leaks.
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1. Objective: To quickly identify components with significant hermeticity failures.

2. Materials: Same as for fine leak detection.

3. Methodology:

Experimental Workflow Diagram
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Caption: Krypton-85 Leak Detection Workflow.
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Safety Protocols for Handling Krypton-85
Krypton-85 is a radioactive material and must be handled with appropriate safety precautions

to minimize radiation exposure.

Regulatory Compliance:
All handling of Krypton-85 must be in accordance with local and national regulations governing

the use of radioactive materials.

Personal Protective Equipment (PPE):
The following PPE should be worn when handling Krypton-85 sources:

Safety glasses with side shields

Lab coat

Disposable gloves

Shielding:
Krypton-85 primarily emits beta particles, which can be shielded by a few millimeters of

plastic or glass.[7]

The low-level gamma radiation may require lead shielding for larger sources to maintain

exposure As Low As Reasonably Achievable (ALARA).[7]

Monitoring:
A survey meter, such as a Geiger-Müller counter, should be readily available and used to

monitor the work area for any contamination.

Personnel handling Krypton-85 should wear appropriate dosimetry badges to monitor their

radiation exposure.

Emergency Procedures:
In the event of a suspected leak or spill of Krypton-85:
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Evacuate the immediate area.

Notify the designated Radiation Safety Officer.

Ventilate the area to disperse the gas, as Krypton-85 is a noble gas and will dissipate in the

air.[8]

Do not re-enter the area until it has been cleared by the Radiation Safety Officer.
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Caption: Hierarchy of Radiation Safety Controls.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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